Cas no 59000-75-8 (3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)-)

3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)- structure
59000-75-8 structure
Product Name:3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)-
CAS No:59000-75-8
MF:C12H19N5
MW:233.312761545181
CID:340216
PubChem ID:71443247
Update Time:2025-04-19

3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)-
    • 2-(diethylamino)-4,6-bis(methylamino)pyridine-3-carbonitrile
    • DTXSID10852077
    • 59000-75-8
    • Inchi: 1S/C12H19N5/c1-5-17(6-2)12-9(8-13)10(14-3)7-11(15-4)16-12/h7H,5-6H2,1-4H3,(H2,14,15,16)
    • InChI Key: LBHYGKQDEAHGQV-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)C1C(C#N)=C(C=C(NC)N=1)NC

Computed Properties

  • Exact Mass: 233.16427
  • Monoisotopic Mass: 233.16404563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64Ų

Experimental Properties

  • PSA: 63.98
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